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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B12430801

A comprehensive overview for researchers, scientists, and drug development professionals.

Abstract

Epoxyparvinolide, a naturally occurring sesquiterpenoid lactone, has garnered interest within
the scientific community for its potential therapeutic properties. This technical guide provides a
detailed exploration of the discovery, history, and currently understood biological activities of
Epoxyparvinolide. Due to the limited extent of research specifically focused on this
compound, this document also draws upon data from structurally related sesquiterpenoid
lactones to infer potential mechanisms and guide future research. The guide is intended to
serve as a foundational resource for professionals engaged in natural product chemistry,
pharmacology, and drug development.

Discovery and History

Epoxyparvinolide was first isolated and identified in 1985 by Nanda and colleagues from the
plant Pogostemon parviflorus, a member of the mint family (Lamiaceae).[1] This discovery was
part of a broader investigation into the chemical constituents of this plant species. The structure
of Epoxyparvinolide was elucidated as 4,5-epoxy-9,10-secocaryophyllen-93,10-olide through
spectroscopic analysis and X-ray crystallography.[1] It belongs to the class of
secocaryophyllanolides, a specific type of sesquiterpenoid lactone.[1]

Since its initial discovery, research on Epoxyparvinolide has been limited, with most of the
available information stemming from its initial characterization and more recent high-level
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mentions in the context of natural product screening.

Table 1: Chemical and Physical Properties of

Epoxyparvinolide

Property Value Reference
Chemical Formula C15H2203 [2]
Molecular Weight 250.33 g/mol [3]

CAS Number 102227-61-2

Class Sesquiterpenoid Lactone

(Secocaryophyllanolide)

Natural Source Pogostemon parviflorus

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Epoxyparvinolide are
based on the initial discovery by Nanda et al. (1985).

Isolation of Epoxyparvinolide from Pogostemon
parviflorus

The isolation of Epoxyparvinolide from its natural source involves a multi-step extraction and
chromatographic purification process.

Workflow for the Isolation of Epoxyparvinolide
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Caption: Workflow for the isolation of Epoxyparvinolide.

Methodology:

o Plant Material Collection and Preparation: Aerial parts of Pogostemon parviflorus are
collected, air-dried, and coarsely powdered.
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» Extraction: The powdered plant material is subjected to exhaustive extraction using acetone
in a Soxhlet apparatus.

» Concentration: The resulting acetone extract is concentrated under reduced pressure to yield
a crude residue.

» Chromatographic Fractionation: The crude extract is then subjected to column
chromatography over silica gel.

e Elution: The column is eluted with a solvent gradient of increasing polarity, typically a mixture
of hexane and ethyl acetate.

o Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer
chromatography (TLC) for the presence of the target compound.

» Final Purification: Fractions containing Epoxyparvinolide are pooled and subjected to
further purification steps, such as preparative TLC or high-performance liquid
chromatography (HPLC), to yield the pure compound.

Structure Elucidation

The chemical structure of Epoxyparvinolide was determined using a combination of
spectroscopic techniques.

Workflow for Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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